![molecular formula C20H19ClF2N2O B299575 1-(2-Chloro-4,5-difluorobenzoyl)-4-cinnamylpiperazine](/img/structure/B299575.png)
1-(2-Chloro-4,5-difluorobenzoyl)-4-cinnamylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Chloro-4,5-difluorobenzoyl)-4-cinnamylpiperazine (CDCP) is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential use in the treatment of various diseases. CDCP exhibits a wide range of pharmacological activities, including antitumor, anti-inflammatory, and analgesic effects.
Mechanism of Action
The mechanism of action of 1-(2-Chloro-4,5-difluorobenzoyl)-4-cinnamylpiperazine involves the inhibition of various signaling pathways that are essential for cancer cell survival. This compound inhibits the activation of protein kinase B (AKT) and extracellular signal-regulated kinase (ERK) pathways, which are involved in cell proliferation and survival. It also inhibits the activation of nuclear factor-kappa B (NF-κB) pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects
This compound exhibits a wide range of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It also reduces the levels of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. This compound exhibits analgesic effects by reducing the levels of prostaglandins, which are involved in pain perception.
Advantages and Limitations for Lab Experiments
1-(2-Chloro-4,5-difluorobenzoyl)-4-cinnamylpiperazine has several advantages for lab experiments. It exhibits potent antitumor activity against a wide range of cancer cell lines, making it a promising candidate for cancer therapy. It also exhibits anti-inflammatory and analgesic effects, which can be useful in the treatment of various diseases. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. It also exhibits cytotoxicity at high concentrations, which can limit its therapeutic potential.
Future Directions
There are several future directions for the research on 1-(2-Chloro-4,5-difluorobenzoyl)-4-cinnamylpiperazine. One direction is to investigate its potential use in combination with other anticancer agents to enhance its efficacy. Another direction is to develop novel formulations of this compound that can improve its solubility and bioavailability. Additionally, further studies are needed to investigate the safety and toxicity of this compound in vivo. Finally, the potential use of this compound in the treatment of other diseases, such as inflammation and pain, should be explored.
Synthesis Methods
The synthesis of 1-(2-Chloro-4,5-difluorobenzoyl)-4-cinnamylpiperazine involves the reaction of 1-(2-chloro-4,5-difluorobenzoyl)piperazine with cinnamyl bromide in the presence of a base, such as potassium carbonate. The reaction occurs at room temperature and yields this compound as a white solid. The purity of the compound can be enhanced by recrystallization from a suitable solvent.
Scientific Research Applications
1-(2-Chloro-4,5-difluorobenzoyl)-4-cinnamylpiperazine has been extensively studied for its potential use in the treatment of cancer. It has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer. This compound induces apoptosis, inhibits cell proliferation, and disrupts the cell cycle in cancer cells. It also exhibits anti-angiogenic effects by inhibiting the formation of new blood vessels that are necessary for tumor growth.
Properties
Molecular Formula |
C20H19ClF2N2O |
---|---|
Molecular Weight |
376.8 g/mol |
IUPAC Name |
(2-chloro-4,5-difluorophenyl)-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone |
InChI |
InChI=1S/C20H19ClF2N2O/c21-17-14-19(23)18(22)13-16(17)20(26)25-11-9-24(10-12-25)8-4-7-15-5-2-1-3-6-15/h1-7,13-14H,8-12H2/b7-4+ |
InChI Key |
ICNZNBWDMXMLIV-QPJJXVBHSA-N |
Isomeric SMILES |
C1CN(CCN1C/C=C/C2=CC=CC=C2)C(=O)C3=CC(=C(C=C3Cl)F)F |
SMILES |
C1CN(CCN1CC=CC2=CC=CC=C2)C(=O)C3=CC(=C(C=C3Cl)F)F |
Canonical SMILES |
C1CN(CCN1CC=CC2=CC=CC=C2)C(=O)C3=CC(=C(C=C3Cl)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.